Cas no 705250-59-5 (rac-(1R,2R)-2-(3-acetamidophenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(3-acetamidophenyl)cyclopropane-1-carboxylic acid
• CAS No: 705250-59-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5910532
• PubChem ID: 165828176
• Update Time: 2025-10-31

rac-(1R,2R)-2-(3-acetamidophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-acetamidophenyl)cyclopropane-1-carboxylic acid
• 705250-59-5
• EN300-1742014

• Inchi： 1S/C12H13NO3/c1-7(14)13-9-4-2-3-8(5-9)10-6-11(10)12(15)16/h2-5,10-11H,6H2,1H3,(H,13,14)(H,15,16)/t10-,11+/m0/s1
• InChI Key： PKIYRSBPTRMZML-WDEREUQCSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC=C(C=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-(1R,2R)-2-(3-acetamidophenyl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-(3-acetamidophenyl)cyclopropane-1-carboxylic acid (CAS No. 705250-59-5)

rac-(1R,2R)-2-(3-acetamidophenyl)cyclopropane-1-carboxylic acid (CAS No. 705250-59-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and acetamido functional group, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of rac-(1R,2R)-2-(3-acetamidophenyl)cyclopropane-1-carboxylic acid is composed of a cyclopropane ring substituted with a 3-acetamidophenyl group and a carboxylic acid moiety. The cyclopropane ring, known for its high strain energy, imparts unique physical and chemical properties to the molecule. The acetamido group, on the other hand, is a common functional group in pharmaceuticals, often associated with improved solubility and bioavailability.

Recent studies have explored the biological activities of rac-(1R,2R)-2-(3-acetamidophenyl)cyclopropane-1-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that rac-(1R,2R)-2-(3-acetamidophenyl)cyclopropane-1-carboxylic acid may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antioxidant properties. Oxidative stress plays a crucial role in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that rac-(1R,2R)-2-(3-acetamidophenyl)cyclopropane-1-carboxylic acid possesses potent antioxidant activity, as evidenced by its ability to scavenge free radicals and inhibit lipid peroxidation. This property makes it a promising candidate for developing new therapeutic strategies to combat oxidative stress-related conditions.

In addition to its anti-inflammatory and antioxidant activities, rac-(1R,2R)-2-(3-acetamidophenyl)cyclopropane-1-carboxylic acid has also been investigated for its anti-cancer potential. Preliminary studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism underlying its anti-cancer effects is thought to involve the modulation of signaling pathways such as p53 and Bcl-2, which are critical regulators of cell survival and death.

The pharmacokinetic properties of rac-(1R,2R)-2-(3-acetamidophenyl)cyclopropane-1-carboxylic acid have also been studied to assess its suitability for therapeutic use. Pharmacokinetic analysis has revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate.

To further evaluate the safety and efficacy of rac-(1R,2R)-2-(3-acetamidophenyl)cyclopropane-1-carboxylic acid, several preclinical studies have been conducted using animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, more extensive preclinical and clinical trials are needed to fully establish its safety profile and therapeutic potential.

The synthesis of rac-(1R,2R)-2-(3-acetamidophenyl)cyclopropane-1-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 3-acetamidobenzaldehyde with an appropriate cyclopropyl carboxylic acid derivative under mild conditions. The resulting product can then be purified using techniques such as column chromatography or recrystallization.

In conclusion, rac-(1R,2R)-2-(3-acetamidophenyl)cyclopropane-1-carboxylic acid (CAS No. 705250-59-5) is a promising compound with a diverse range of biological activities. Its anti-inflammatory, antioxidant, and anti-cancer properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological properties for potential clinical applications.